molecular formula C18H15N3O2 B3082123 3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid CAS No. 1119451-53-4

3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

Cat. No. B3082123
CAS RN: 1119451-53-4
M. Wt: 305.3 g/mol
InChI Key: JKFUJGXOGBUTCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid” is a chemical compound with the molecular formula C18H15N3O2 and a molecular weight of 305.33 . It is a specialty product used in proteomics research .


Synthesis Analysis

The synthesis of pyridazine compounds, such as “3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid”, involves various methods. One approach involves an unexpected C-C bond cleavage in the absence of metal, which enables an efficient approach toward 3,6-diarylpyridazines and 6-arylpyridazin-3-ones from simple and commercially available 1,3-dicarbonyl compounds and methyl ketones .


Molecular Structure Analysis

The molecular structure of “3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid” can be represented by the SMILES notation: CC1=CC=CC(=C1)C2=NN=C(C=C2)NC3=CC=CC(=C3)C(=O)O .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid” include a molecular weight of 305.33 and a molecular formula of C18H15N3O2 .

Scientific Research Applications

Corrosion Inhibition

3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid, along with similar pyridazine derivatives, has been studied for its role in inhibiting the corrosion of mild steel in acidic environments. These compounds, including 4-(6-chloropyridazin-3-yl)benzoic acid and 3-(6-chloropyridazin-3-yl)benzoic acid, have shown potential in protecting mild steel against electrochemical dissolution in hydrochloric acid solutions. The effectiveness of these compounds is attributed to their ability to adsorb onto the steel surface, with the pyridazine ring playing a crucial role in this interaction (Mashuga, Olasunkanmi, & Ebenso, 2017).

Synthesis of Heterocyclic Systems

The compound has been used in the synthesis of various heterocyclic systems. For instance, its derivatives have been instrumental in the synthesis of substituted pyridazinone derivatives and their utilization in creating fused azines. This showcases the compound's versatility in organic synthesis, particularly in the creation of complex molecular structures with potential pharmaceutical applications (Ibrahim & Behbehani, 2014).

Synthesis of Anticonvulsant Agents

Derivatives of 3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid have been synthesized and evaluated for their anticonvulsant activity. Such studies contribute to the development of new pharmacological agents that can potentially be used in the treatment of epilepsy or other seizure-related disorders (Samanta et al., 2011).

Antimicrobial Properties

Some derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. This research indicates the potential of pyridazine derivatives in the development of new antimicrobial agents, contributing to the ongoing battle against drug-resistant pathogens (Komurcu et al., 1995).

properties

IUPAC Name

3-[[6-(3-methylphenyl)pyridazin-3-yl]amino]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O2/c1-12-4-2-5-13(10-12)16-8-9-17(21-20-16)19-15-7-3-6-14(11-15)18(22)23/h2-11H,1H3,(H,19,21)(H,22,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKFUJGXOGBUTCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C2=NN=C(C=C2)NC3=CC=CC(=C3)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201204877
Record name 3-[[6-(3-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201204877
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

CAS RN

1119451-53-4
Record name 3-[[6-(3-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1119451-53-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-[[6-(3-Methylphenyl)-3-pyridazinyl]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201204877
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 2
Reactant of Route 2
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 3
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 4
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 5
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid
Reactant of Route 6
3-{[6-(3-Methylphenyl)pyridazin-3-YL]-amino}benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.